Methylnissolin Methylnissolin Methylnissolin is a member of pterocarpans.
Methylnissolin is a natural product found in Lathyrus nissolia and Dalbergia odorifera with data available.
Brand Name: Vulcanchem
CAS No.: 73340-41-7
VCID: VC21191230
InChI: InChI=1S/C17H16O5/c1-19-13-6-5-10-12-8-21-14-7-9(18)3-4-11(14)15(12)22-16(10)17(13)20-2/h3-7,12,15,18H,8H2,1-2H3
SMILES: COC1=C(C2=C(C=C1)C3COC4=C(C3O2)C=CC(=C4)O)OC
Molecular Formula: C17H16O5
Molecular Weight: 300.30 g/mol

Methylnissolin

CAS No.: 73340-41-7

Cat. No.: VC21191230

Molecular Formula: C17H16O5

Molecular Weight: 300.30 g/mol

* For research use only. Not for human or veterinary use.

Methylnissolin - 73340-41-7

Specification

Description Methylnissolin is a member of pterocarpans.
Methylnissolin is a natural product found in Lathyrus nissolia and Dalbergia odorifera with data available.
CAS No. 73340-41-7
Molecular Formula C17H16O5
Molecular Weight 300.30 g/mol
IUPAC Name 9,10-dimethoxy-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol
Standard InChI InChI=1S/C17H16O5/c1-19-13-6-5-10-12-8-21-14-7-9(18)3-4-11(14)15(12)22-16(10)17(13)20-2/h3-7,12,15,18H,8H2,1-2H3
Standard InChI Key UOVGCLXUTLXAEC-UHFFFAOYSA-N
Isomeric SMILES COC1=C(C2=C(C=C1)[C@@H]3COC4=C([C@@H]3O2)C=CC(=C4)O)OC
SMILES COC1=C(C2=C(C=C1)C3COC4=C(C3O2)C=CC(=C4)O)OC
Canonical SMILES COC1=C(C2=C(C=C1)C3COC4=C(C3O2)C=CC(=C4)O)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator